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Compound of Interest

Compound Name: 2-Ethyl-2-methylbutanoic acid

Cat. No.: B027055

An In-depth Technical Guide to 2-Ethyl-2-methylbutanoic Acid

Introduction

2-Ethyl-2-methylbutanoic acid, a methyl-branched fatty acid, is a significant compound in
organic synthesis.[1][2] It serves as a key intermediate in the creation of various agrochemicals
and pharmaceuticals, where its distinct branched structure is leveraged to alter the physical
and biological characteristics of target molecules.[3] This guide provides a comprehensive
overview of its chemical identifiers, physical properties, and detailed experimental protocols for
its synthesis and analysis, tailored for professionals in research and drug development.

Chemical Identifiers and Properties

The fundamental chemical and physical properties of 2-Ethyl-2-methylbutanoic acid are
summarized below, providing a foundational dataset for researchers.
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Identifier/Property Value Reference
CAS Number 19889-37-3 [1][4][5]
Molecular Formula C7H1402 [1][4]
Molecular Weight 130.18 g/mol [2][4]
IUPAC Name 2-ethyl-2-methylbutanoic acid [2]
Butyric acid, 2-ethyl-2-methyl-;
Synonyms L [1][4]
2-Methyl-2-ethylbutanoic acid
INChl=1S/C7H1402/c1-4-
InChl 7(3,5-2)6(8)9/h4-5H2,1-3H3, [2][4]
(H,8,9)
LHIPKLWGGMAUAN-
InChlKey [4]

UHFFFAOYSA-N

Canonical SMILES

CCC(C)(CC)C(=0)0

[2]

EC Number 243-402-3 [1]
UNII 2A3027HI7L [1][5]
Melting Point <-20°C [1][6]
Boiling Point 207 °C [1]
Flash Point 92.0+9.8°C [1]
Density 0.8926 g/cm® @ 25 °C [1]

Vapor Pressure

0.0889 mmHg @ 25°C

[1]

pKa

~4.8

[3]

LogP

2.21

[5]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 2-Ethyl-2-methylbutanoic acid are

crucial for its application in research and development.
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Synthesis via Carbonylation of 3-Methyl-2-pentene

A high-yield synthesis of 2-Ethyl-2-methylbutanoic acid can be achieved by the carbonylation
of C6 olefins, such as 3-methyl-2-pentene or 2-ethyl-1-butene, with carbon monoxide.[3][7] This
process is noted for its high yield and the formation of only one significant C7 by-product, 2,2-
dimethylpentanoic acid, which can be separated by distillation.[7]

Materials:

3-methyl-2-pentene (or 2-ethyl-1-butene, or a mixture thereof)

Carbon Monoxide (CO)

Acid Catalyst (e.g., Boron trifluoride dihydrate, BF3-2H20)

Water (H20)

Inert paraffinic solvent (optional, e.g., heptane or hexane)
Procedure:

» Carbonylation Reaction: The C6 branched olefin feed is contacted with an acid catalyst in a
closed reactor under elevated pressure and temperature.[3] While phosphoric acid shows
good reactivity, boron trifluoride dihydrate (BF3-2H20) is a good compromise to mitigate
corrosion issues.[7] Carbon monoxide is introduced into the reactor.

e Quenching: After the carbonylation reaction, the product mixture is quenched by contacting it
with water.[7] This step hydrolyzes the intermediate to form 2-Ethyl-2-methylbutanoic acid.

o Separation: The desired 2-Ethyl-2-methylbutanoic acid is separated from the reaction
mixture. Any non-C7 by-product acids can be removed by distillation.[7]

Analytical Protocol: Reverse-Phase HPLC

2-Ethyl-2-methylbutanoic acid can be analyzed using a reverse-phase high-performance
liquid chromatography (RP-HPLC) method.[3][5] This method is scalable and suitable for
isolating impurities and for pharmacokinetic studies.[5]
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Instrumentation and Conditions:
e Column: Newcrom R1 HPLC column.[5]
» Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[5]

o Mass Spectrometry (MS) Compatibility: For MS-compatible applications, the phosphoric acid
in the mobile phase should be replaced with formic acid.[5]

o UPLC Applications: For faster Ultra-Performance Liquid Chromatography (UPLC)
applications, columns with smaller 3 um particles are available.[5]

Visualized Workflow: Synthesis of 2-Ethyl-2-
methylbutanoic Acid

The following diagram illustrates the key steps in the synthesis of 2-Ethyl-2-methylbutanoic
acid via the carbonylation of an olefin.
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Caption: Synthesis workflow for 2-Ethyl-2-methylbutanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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